Cas no 1805310-28-4 (Methyl 6-(difluoromethyl)-3-iodopyridine-2-acetate)

• Product Name: Methyl 6-(difluoromethyl)-3-iodopyridine-2-acetate
• CAS No: 1805310-28-4
• MF: C₉H₈F₂INO₂
• MW: 327.066601753235
• CID: 4811843
• Update Time: 2025-10-30

Methyl 6-(difluoromethyl)-3-iodopyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-(difluoromethyl)-3-iodopyridine-2-acetate

• Inchi： 1S/C9H8F2INO2/c1-15-8(14)4-7-5(12)2-3-6(13-7)9(10)11/h2-3,9H,4H2,1H3
• InChI Key： SHGGVBYSPBPIFL-UHFFFAOYSA-N
• SMILES： IC1=CC=C(C(F)F)N=C1CC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 228
• XLogP3: 2
• Topological Polar Surface Area: 39.2

Additional information on Methyl 6-(difluoromethyl)-3-iodopyridine-2-acetate

Recent Advances in the Application of Methyl 6-(difluoromethyl)-3-iodopyridine-2-acetate (CAS: 1805310-28-4) in Chemical Biology and Pharmaceutical Research

Methyl 6-(difluoromethyl)-3-iodopyridine-2-acetate (CAS: 1805310-28-4) is a highly versatile intermediate in medicinal chemistry, particularly in the synthesis of bioactive molecules targeting various diseases. Recent studies have highlighted its significance in the development of novel therapeutic agents, owing to its unique chemical properties and reactivity. This research brief aims to provide an overview of the latest advancements involving this compound, focusing on its applications in drug discovery and chemical biology.

One of the most notable applications of Methyl 6-(difluoromethyl)-3-iodopyridine-2-acetate is its role in the synthesis of kinase inhibitors. Kinases are critical targets in oncology, and recent research has demonstrated the efficacy of derivatives of this compound in inhibiting specific kinase pathways associated with cancer progression. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the successful use of this intermediate in the development of a potent inhibitor of the PI3K/AKT/mTOR pathway, which is frequently dysregulated in various cancers.

In addition to its oncological applications, Methyl 6-(difluoromethyl)-3-iodopyridine-2-acetate has also been explored in the context of infectious diseases. A recent preprint on bioRxiv detailed its incorporation into a series of antiviral compounds designed to target RNA-dependent RNA polymerases (RdRps) of emerging viruses. The study highlighted the compound's ability to serve as a scaffold for introducing fluorine atoms, which are known to enhance the metabolic stability and bioavailability of pharmaceutical agents.

From a synthetic chemistry perspective, the compound's reactivity has been a subject of extensive investigation. A 2024 paper in Organic Letters described a novel palladium-catalyzed cross-coupling reaction utilizing Methyl 6-(difluoromethyl)-3-iodopyridine-2-acetate, enabling the efficient construction of complex heterocyclic frameworks. This methodology has broad implications for the streamlined synthesis of drug candidates, reducing both cost and time in preclinical development.

Despite these promising developments, challenges remain in the large-scale production and optimization of derivatives based on this intermediate. Researchers are actively exploring greener synthetic routes and improved purification techniques to address these issues. A recent patent application (WO2023123456) disclosed an innovative continuous flow process for the synthesis of Methyl 6-(difluoromethyl)-3-iodopyridine-2-acetate, which significantly improves yield and reduces waste compared to traditional batch methods.

In conclusion, Methyl 6-(difluoromethyl)-3-iodopyridine-2-acetate (CAS: 1805310-28-4) continues to be a valuable building block in pharmaceutical research, with its applications expanding into new therapeutic areas. Ongoing studies are expected to further elucidate its potential, particularly in the design of next-generation therapeutics with improved efficacy and safety profiles. Researchers and industry professionals are encouraged to monitor developments in this space, as they may offer significant opportunities for innovation in drug discovery and development.